Cas no 1438852-68-6 (3-Pyrrolidinecarboxylic acid, 3-fluoro-1-(phenylmethyl)-, methyl ester, (3R)-)

• Product Name: 3-Pyrrolidinecarboxylic acid, 3-fluoro-1-(phenylmethyl)-, methyl ester, (3R)-
• CAS No: 1438852-68-6
• MF: C₁₃H₁₆FNO₂
• MW: 237.270047187805
• CID: 5824142
• PubChem ID: 89577634
• Update Time: 2025-10-28

3-Pyrrolidinecarboxylic acid, 3-fluoro-1-(phenylmethyl)-, methyl ester, (3R)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 3-fluoro-1-(phenylmethyl)-, methyl ester, (3R)-
• methyl (3R)-1-benzyl-3-fluoro-pyrrolidine-3-carboxylate
• SCHEMBL14962728
• MFCD32900892
• Methyl (R)-1-benzyl-3-fluoropyrrolidine-3-carboxylate
• D97039
• 1438852-68-6
• PS-20092
• methyl (3R)-1-benzyl-3-fluoropyrrolidine-3-carboxylate

• Inchi： 1S/C13H16FNO2/c1-17-12(16)13(14)7-8-15(10-13)9-11-5-3-2-4-6-11/h2-6H,7-10H2,1H3/t13-/m1/s1
• InChI Key： UQMVXIDFYRQQIS-CYBMUJFWSA-N
• SMILES： N1(CC2=CC=CC=C2)CC[C@](F)(C(OC)=O)C1

Computed Properties

• Exact Mass: 237.11650692g/mol
• Monoisotopic Mass: 237.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 286.5±40.0 °C(Predicted)
• pka: 6.01±0.40(Predicted)

Additional information on 3-Pyrrolidinecarboxylic acid, 3-fluoro-1-(phenylmethyl)-, methyl ester, (3R)-

Comprehensive Overview of 3-Pyrrolidinecarboxylic acid, 3-fluoro-1-(phenylmethyl)-, methyl ester, (3R)- (CAS No. 1438852-68-6)

3-Pyrrolidinecarboxylic acid, 3-fluoro-1-(phenylmethyl)-, methyl ester, (3R)- is a specialized chiral compound with significant potential in pharmaceutical and chemical research. With the CAS number 1438852-68-6, this molecule is recognized for its unique structural features, including a fluorinated pyrrolidine ring and a benzyl-protected ester group. Researchers and industry professionals are increasingly interested in this compound due to its applications in drug discovery, asymmetric synthesis, and material science.

The compound's 3-fluoro-1-(phenylmethyl)-pyrrolidine backbone makes it a valuable intermediate in medicinal chemistry. Its (3R)- stereochemistry is particularly important for designing enantioselective catalysts and bioactive molecules. Recent trends in drug development emphasize the need for fluorinated building blocks, and 3-Pyrrolidinecarboxylic acid, 3-fluoro-1-(phenylmethyl)-, methyl ester, (3R)- fits perfectly into this category. Its methyl ester functionality further enhances its reactivity, making it suitable for coupling reactions and derivatization.

One of the key advantages of CAS 1438852-68-6 is its versatility in organic synthesis. The presence of both fluorine and a benzyl group allows for selective modifications, enabling chemists to create diverse molecular architectures. This aligns with current research trends focusing on fluorine-containing pharmaceuticals, where the introduction of fluorine atoms can improve metabolic stability and bioavailability. As such, this compound is frequently explored in the context of central nervous system (CNS) drug candidates and enzyme inhibitors.

From an industrial perspective, the demand for chiral pyrrolidine derivatives like 3-Pyrrolidinecarboxylic acid, 3-fluoro-1-(phenylmethyl)-, methyl ester, (3R)- is growing. Pharmaceutical companies are investing in novel synthetic routes to access such scaffolds efficiently. Additionally, academic researchers are investigating its role in asymmetric catalysis, where its rigid framework can induce high enantioselectivity in reactions. This dual applicability in both academia and industry underscores its importance in modern chemistry.

In terms of safety and handling, 3-Pyrrolidinecarboxylic acid, 3-fluoro-1-(phenylmethyl)-, methyl ester, (3R)- should be stored under inert conditions to preserve its stability. While it is not classified as hazardous under standard regulations, proper laboratory practices should always be followed. Its compatibility with common organic solvents makes it convenient for experimental use, further contributing to its popularity among synthetic chemists.

Looking ahead, the compound’s potential extends beyond traditional applications. With advancements in AI-driven drug discovery, molecules like CAS 1438852-68-6 are being screened virtually for new therapeutic uses. The integration of computational chemistry and high-throughput experimentation is expected to uncover novel roles for this and related fluorinated pyrrolidines. As the scientific community continues to explore its properties, 3-Pyrrolidinecarboxylic acid, 3-fluoro-1-(phenylmethyl)-, methyl ester, (3R)- remains a compound of high interest and utility.